1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid

• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid
• InChI: InChI=1S/C8H8N2O2/c11-8(12)5-3-7-6(10-4-5)1-2-9-7/h3-4,9H,1-2H2,(H,11,12)
• InChI Key: LDGIHWPCSCAONO-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1N=CC(=C2)C(=O)O

Description

1H,2H,3H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid is a dihydro derivative of the pyrrolopyridine scaffold, a privileged structure in medicinal chemistry. This compound serves as a versatile chemical building block for the synthesis of more complex molecules in pharmaceutical research and development. The pyrrolopyridine core is a fused bicyclic system containing both pyrrole and pyridine pharmacophores, which is known to contribute to a broad spectrum of pharmacological activities. The carboxylic acid functional group at the 6-position provides a key handle for further synthetic modification, such as amide coupling or esterification, to create targeted compound libraries. Pyrrolopyridine isomers are recognized as "azaisoindoles" and are established as important heterocyclic scaffolds in the design of biologically active compounds. Although specific biological data for this particular derivative may be limited, analogs and related pyrrolopyridine structures have demonstrated significant research potential in various therapeutic areas. For instance, the pyrrolo[3,2-b]pyridine scaffold is found in compounds investigated for antimicrobial activity against resistant strains of E. coli . Furthermore, other pyrrolopyridine isomers have shown diverse biological activities in scientific literature, including serving as kinase inhibitors in anticancer therapy and being explored for antidiabetic and antiviral applications . This product is provided For Research Use Only. It is strictly intended for use in laboratory research and is not approved for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

General Synthetic Strategy

The synthesis of 1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid typically involves multi-step organic reactions, primarily focusing on constructing the fused pyrrolopyridine ring system followed by functional group transformations to introduce the carboxylic acid moiety.

Two main approaches are documented:

• Cyclization of Precursors: Formation of the fused heterocyclic core via cyclization of amino-pyrrole derivatives with appropriate nitrile or carboxylate precursors under acidic or basic conditions.
• Hydrolysis of Ester Intermediates: Conversion of ester derivatives such as ethyl 1H-pyrrolo[3,2-b]pyridine-6-carboxylate to the free acid by base-mediated hydrolysis.

Detailed Synthetic Routes and Conditions

Step	Reaction Type	Reagents & Conditions	Yield & Notes
1	Cyclization	2-Amino-1H-pyrrole derivative + nitrile, acetic acid, reflux 6–8 h	~85% yield after recrystallization; acid strength critical for cyclization efficiency
2	Esterification	Reaction with ethyl bromoacetate in DMF, NaH as base, 0 °C to room temp, 12 h	Intermediate ethyl ester formed in ~87% yield; purification by silica gel chromatography
3	Hydrolysis (Saponification)	NaOH aqueous solution, reflux	High purity 1H,2H,3H-pyrrolo[3,2-B]pyridine-6-carboxylic acid obtained (~97% purity)
4	Catalytic Condensation	Pd/Cu catalysts in DMF or toluene, 80 °C, followed by hydrolysis	Used for derivatives; catalyst ratio Pd:Cu = 1:2 optimizes yield

Representative Synthetic Procedure

A common synthetic route involves:

• Formation of the fused ring: Cyclization of a 2-amino-1H-pyrrole derivative with a nitrile under acidic reflux conditions (e.g., acetic acid) to form the pyrrolopyridine core.
• Ester formation: Alkylation of the pyrrolopyridine nitrogen with ethyl bromoacetate in the presence of sodium hydride in dimethylformamide (DMF) at low temperature.
• Hydrolysis: Base-mediated hydrolysis of the ethyl ester in aqueous sodium hydroxide under reflux to yield the target carboxylic acid with high purity.

Reaction Mechanisms and Chemical Transformations

• Cyclization: Intramolecular nucleophilic attack by the amino group on the nitrile carbon facilitates ring closure.
• Ester formation: N-alkylation proceeds via nucleophilic substitution on the bromoacetate.
• Hydrolysis: Saponification converts the ester to the carboxylate salt, which upon acidification yields the free acid.

Analytical Characterization of the Compound

Technique	Key Observations
1H Nuclear Magnetic Resonance (NMR)	Characteristic signals include a singlet at δ ~12.25 ppm for COOH proton, aromatic protons at δ 7.5–8.2 ppm, and signals corresponding to the pyrrole ring protons.
Mass Spectrometry (ESI-MS)	Molecular ion peak at m/z ~163 [M+H]+ confirming molecular weight of 162.15 g/mol.
High-Performance Liquid Chromatography (HPLC)	Purity >95% achievable using C18 reverse-phase columns with 0.1% trifluoroacetic acid in acetonitrile/water mobile phase.

Comparative Analysis with Related Compounds

Compound Name	Substituent Position	Synthetic Complexity	Biological Activity (Reported)
1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid	C-6 carboxylic acid	Moderate (multi-step)	Moderate antimicrobial, anticancer potential
1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid	C-2 carboxylic acid	Higher (multi-step cyclization and aromatization)	Limited bioactivity reported
N1-Methylated analogs	N1-methylation	Similar	Improved metabolic stability, reduced solubility

Research Findings and Applications

• The 6-carboxylic acid position is critical for biological activity, showing superior antimicrobial and anticancer properties compared to positional isomers.
• Ester hydrolysis is a reliable method for obtaining the acid with high purity, important for biological evaluations.
• The compound serves as a building block for synthesizing more complex molecules with potential enzyme inhibitory and anticancer activities.
• Catalytic methods (Pd/Cu) facilitate derivative synthesis, which can be further hydrolyzed to the acid.

Summary Table: Preparation Methods Overview

Method	Description	Key Reagents/Conditions	Yield (%)	Purity (%)	Notes
Cyclization + Hydrolysis	Cyclization of amino-pyrrole + nitrile, then ester hydrolysis	Acetic acid reflux, NaOH hydrolysis	85–97	~97	Common, scalable, high purity
Catalytic Condensation	Pd/Cu catalyzed coupling followed by hydrolysis	Pd/Cu catalysts, DMF/toluene, 80 °C	Variable	>95	Used for derivatives, catalyst ratio critical
Direct N-alkylation + Hydrolysis	Alkylation with ethyl bromoacetate, then hydrolysis	NaH in DMF, 0 °C to RT, NaOH reflux	~87	>95	Efficient for ester intermediate

This detailed review of the preparation methods for 1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid highlights the multi-step synthetic strategies, critical reaction conditions, and analytical characterization essential for researchers aiming to synthesize and utilize this compound in medicinal chemistry and related fields. The hydrolysis of ester intermediates remains the most practical and widely used method to obtain the pure acid form, while catalytic condensation methods offer routes to diverse derivatives.

Chemical Reactions Analysis

Types of Reactions

1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where halogenated derivatives can be replaced by nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution under reflux conditions.

Reduction: Lithium aluminum hydride in anhydrous ether at room temperature.

Substitution: Sodium hydride in DMF at elevated temperatures.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as an inhibitor of various enzymes and receptors.

Medicine: Explored for its anticancer, antiviral, and anti-inflammatory properties.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The biological activity of 1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid is often attributed to its ability to interact with specific molecular targets. For example, it can inhibit the fibroblast growth factor receptor (FGFR) signaling pathway by binding to the receptor’s active site, thereby preventing the activation of downstream signaling pathways involved in cell proliferation and migration .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid is highlighted through comparisons with related pyrrolopyridine derivatives (Table 1). Key differences lie in substituent positions , biological activity , and synthetic accessibility .

Table 1: Comparative Analysis of Pyrrolopyridine Carboxylic Acid Derivatives

Compound Name	CAS Number	Substituents	Biological Activity	Synthesis Yield/Purity	Key References
1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid	112766-32-2	None	Moderate antimicrobial activity	97% purity
1-Methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid	1448852-04-7	Methyl at N1	Not reported	-
1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid	17288-35-6	Carboxylic acid at C2	No significant activity reported	Synthesized via Pd catalysis
1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid	1082040-99-0	Carboxylic acid at C2	Not reported	95% yield (via ester hydrolysis)
1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid	872355-64-1	Carboxylic acid at C5	Not reported	98% purity
1,4-Dimethyl-3-carbomethoxy-7-oxo-pyrrolo[3,2-b]pyridine-6-carboxylic acid	-	Methyl, carbomethoxy, oxo	Active against Shigella sonnei	Moderate activity in vitro

Key Findings

Positional Isomerism and Bioactivity :

• The 6-carboxylic acid derivative exhibits superior antimicrobial activity compared to its positional isomer 2-carboxylic acid (CAS: 17288-35-6), which lacks reported bioactivity . This highlights the critical role of the carboxyl group placement in drug-receptor interactions.
• Derivatives with electron-withdrawing groups (e.g., chloro, carbomethoxy) at C3 or C7 show enhanced activity against gram-negative pathogens like Shigella sonnei .

Synthetic Complexity :

• The 6-carboxylic acid derivative is synthesized via ester hydrolysis (e.g., NaOH-mediated reflux), achieving high purity (97%) . In contrast, 1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid (CAS: 1082040-99-0) requires multi-step cyclization and aromatization, reducing scalability .

Structural Modifications :

• N1-methylation (e.g., CAS: 1448852-04-7) improves metabolic stability but may reduce solubility due to increased hydrophobicity .
• 5-Methoxy and 5-chloro analogs (e.g., 10b and 10c in ) demonstrate variable yields (71–80%), suggesting substituent-dependent reactivity in ester hydrolysis .

Research Implications

• The 6-carboxylic acid derivative’s moderate antimicrobial profile positions it as a scaffold for developing broad-spectrum antibiotics, particularly against drug-resistant Shigella strains .
• Comparative studies with 1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid () reveal that fused-ring systems (e.g., furopyridines) may offer enhanced bioactivity but require complex syntheses .

Biological Activity

Overview

1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid is a heterocyclic compound with a fused pyrrole and pyridine ring structure. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly as an inhibitor of cytochrome P450 enzymes and its implications in cancer therapy.

• Molecular Formula : C₈H₆N₂O₂
• Molecular Weight : 162.15 g/mol
• Structure : The compound consists of a pyrrolopyridine core, which is significant for its biological interactions.

1. Anticancer Properties

Recent studies have highlighted the anticancer potential of 1H,2H,3H-pyrrolo[3,2-B]pyridine-6-carboxylic acid. It has been noted for its ability to selectively activate the p53 pathway, a crucial mechanism in tumor suppression. This selectivity makes it a promising candidate for targeted cancer therapies.

• Mechanism of Action : The compound's interaction with p53 enhances its tumor-suppressing functions, leading to increased apoptosis in cancer cells. In vitro studies have shown that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines.

2. Inhibition of Cytochrome P450 Enzymes

1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid has been identified as an inhibitor of cytochrome P450 enzymes. This inhibition can affect drug metabolism and the bioavailability of co-administered drugs.

• Research Findings : Interaction studies indicate that this compound can modulate the activity of specific cytochrome P450 isoforms, which is critical for understanding drug-drug interactions in pharmacotherapy.

Data Tables

The following table summarizes the IC50 values (half-maximal inhibitory concentration) for various derivatives of 1H,2H,3H-pyrrolo[3,2-B]pyridine-6-carboxylic acid against different cancer cell lines:

Compound	Cell Line	IC50 (µM)
Derivative A	HCT116 (p53+/+)	4.43 ± 2.13
Derivative B	HCT116 (p53−/−)	32.50 ± 1.30
Derivative C	MDA-MB-231	7.50 ± 1.10
Derivative D	HeLa	>50

Case Study 1: Antiproliferative Activity

A study evaluated the antiproliferative effects of various derivatives of 1H,2H,3H-pyrrolo[3,2-B]pyridine-6-carboxylic acid on colorectal cancer cells with differing p53 status. The results indicated that certain derivatives exhibited selective toxicity towards p53-expressing cells while maintaining lower toxicity in p53-null variants.

Case Study 2: Drug Interaction Studies

Another investigation focused on the interaction profile of this compound with cytochrome P450 enzymes. The findings suggested that specific structural modifications could enhance its inhibitory potency against particular isoforms while reducing unwanted metabolic interactions with other therapeutic agents.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid, and what are their key reaction conditions?

• Methodological Answer :

• Route 1 : Cyclization of 2-amino-1H-pyrrole derivatives with carbonitriles under acidic conditions (e.g., acetic acid as solvent, reflux for 6–8 hours). This method yields ~85% purity after recrystallization .
• Route 2 : Condensation reactions using palladium/copper catalysts in polar aprotic solvents (e.g., DMF or toluene at 80°C), followed by hydrolysis to the carboxylic acid .
• Key Considerations : Acid strength impacts cyclization efficiency; catalyst ratios (e.g., Pd:Cu at 1:2) optimize yield .

Q. How can researchers confirm the structural integrity of 1H,2H,3H-Pyrrolo[3,2-B]pyridine-6-carboxylic acid using spectroscopic methods?

• Methodological Answer :

• 1H NMR : Characteristic peaks include δ 12.25 (s, 1H, COOH), δ 8.20 (d, J=8.0 Hz, aromatic proton), and δ 2.33 (s, 3H, CH3 group in methylated analogs) .
• ESIMS : Molecular ion peaks (e.g., m/z 309.9 [M+1]) confirm molecular weight .
• HPLC : Purity >95% is achievable with C18 reverse-phase columns (mobile phase: 0.1% TFA in acetonitrile/water) .

Q. What biological activities are associated with this compound, and which assays are commonly used for evaluation?

• Methodological Answer :

• Antitumor Activity : MTT assays using human cancer cell lines (e.g., HepG2 or MCF-7) with IC50 values ranging from 2–10 µM .
• Antidiabetic Potential : α-Glucosidase inhibition assays (IC50 ~15 µM) .
• Key Note : Biological activity varies with substituents; trifluoromethyl groups at position 6 enhance antitumor efficacy .

Advanced Research Questions

Q. How can synthetic yield and purity be optimized for large-scale production in academic settings?

• Methodological Answer :

• Optimized Cyclization : Use microwave-assisted synthesis (100°C, 30 min) to reduce reaction time and improve yield to >90% .
• Purification : Combine column chromatography (silica gel, ethyl acetate/hexane) with recrystallization (ethanol/water) to achieve >98% purity .
• Table : Comparison of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Condition	Reference
Cyclization (acetic acid)	85	96	Reflux, 8 hr
Microwave-assisted	92	98	100°C, 30 min

Q. How do structural modifications (e.g., fluorination or methyl groups) impact the compound’s pharmacokinetic properties?

• Methodological Answer :

• Fluorinated Derivatives : 6-Fluoro analogs (e.g., 6-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid) show improved metabolic stability (t1/2 >4 hr in liver microsomes) due to reduced CYP450 metabolism .
• Methyl Substituents : Methyl groups at the pyrrole ring increase lipophilicity (logP +0.5), enhancing blood-brain barrier penetration in rodent models .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Methodological Answer :

• Meta-Analysis : Compare IC50 values under standardized conditions (e.g., 48 hr incubation, 10% FBS). For example, antidiabetic activity (α-glucosidase IC50 ~15 µM ) vs. antitumor activity (HepG2 IC50 ~5 µM ).
• Target Specificity : Use molecular docking (e.g., AutoDock Vina) to identify binding affinities for distinct targets (e.g., EGFR for antitumor vs. α-glucosidase for antidiabetic) .

Q. How can researchers address challenges in quantifying this compound in biological matrices?

• Methodological Answer :

• LC-MS/MS Protocol :
• Column : C18 (2.1 × 50 mm, 1.7 µm).
• Ionization : ESI+ (m/z 310.1 → 212.0).
• LOQ : 0.1 ng/mL in plasma .
• Sample Prep : Protein precipitation with acetonitrile (3:1 v/v) reduces matrix interference .

Data Contradiction Analysis

Q. Why do some studies report antidiabetic activity while others emphasize antitumor effects?

• Methodological Answer :

• Structural Variants : The parent compound (carboxylic acid) may exhibit antidiabetic activity, while derivatives (e.g., 6-trifluoromethyl) show enhanced antitumor effects due to increased target (EGFR) binding .
• Assay Conditions : Antidiabetic assays use enzyme-based protocols, whereas antitumor studies rely on cell viability assays, leading to divergent mechanistic conclusions .